Cas no 863600-81-1 (rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate)

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate structure
863600-81-1 structure
Product Name:rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
CAS No:863600-81-1
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD12198699
CID:3030762
PubChem ID:58147576
Update Time:2024-10-26

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • cis-5-AMino-2-Boc-hexahydro-cyclopenta[c]pyrrole
    • rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • endo-5-Amino-cis-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
    • 1,1-Dimethylethyl (3aα,5β,6aα)-5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate (ACI)
    • cis-5-Amino-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
    • P15702
    • SCHEMBL10321984
    • PS-18978
    • RACEMIC (3AR*,5S*,6AS*)-TERT-BUTYL 5-AMINOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
    • (3aR,6aS)-rel-tert-Butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • MFCD25509313
    • CS-0049669
    • tert-butyl (3aR,6aS)-5-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
    • 863600-81-1
    • tert-butyl cis-5-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
    • P11427
    • Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, 5-aminohexahydro-,1,1-dimethylethyl ester, (3aR,6aS)-rel-
    • tert-butyl (3aR,5S,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • SB21769
    • rel-(3a-alfa,5alfa,6a-alfa)-t-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1h)-carboxylate
    • 1417317-03-3
    • WYB43983
    • Racemic-(3ar*,5s*,6as*)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1h)-carboxylate
    • trans-tert-Butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • RACEMIC CIS-DIHYDROGEN-2-BOC-OCTAHYDRO-CYCLOPENTA[C]PYRROLE-5-YLAMINE
    • SCHEMBL1159590
    • Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, 5-aminohexahydro-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
    • (3aR,5s,6aS)-tert-Butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • MFCD12198699
    • SB10705
    • 1221439-83-3
    • AS-68499
    • AKOS025290709
    • P11428
    • F86126
    • rel-(3aR,5r,6aS)-tert-butyl5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • AS-50906
    • PB38751
    • CS-0039036
    • cis-tert-Butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • tert-butyl (3aR,6aS)-5-amino-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
    • tert-butyl (3aR,5r,6aS)-5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • TERT-BUTYL (3AR,5R,6AS)-5-AMINO-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
    • AKOS037644331
    • TERT-BUTYL (3AR,5S,6AS)-5-AMINO-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
    • MFCD12198698
    • trans-5-amino-2-boc-hexahydro-cyclopenta[c]pyrrole
    • Racemic-(3ar*,5s*,6as*)-t-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • SCHEMBL1159591
    • PB33725
    • MDL： MFCD12198699
    • Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-8-4-10(13)5-9(8)7-14/h8-10H,4-7,13H2,1-3H3/t8-,9+,10-
    • InChI Key： DPYIUHWPQGIBSS-ILWJIGKKSA-N
    • SMILES： C(N1C[C@H]2C[C@H](C[C@H]2C1)N)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6Ų

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Pricemore >>

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rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Production Method

Production Method 1

92136-39-5 92136-39-5
863600-81-1 863600-81-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  overnight, 0 °C → rt
2.1 Solvents: 1,2-Dimethoxyethane ,  Water ;  4 h, reflux
3.1 Reagents: Sodium triacetoxyborohydride Solvents: Dichloromethane ;  rt
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  overnight, 1 atm, rt
Reference
Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc
Lemoine, Remy C.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1674-1676

Production Method 2

863600-79-7 863600-79-7
863600-81-1 863600-81-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  overnight, 1 atm, rt
Reference
Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc
Lemoine, Remy C.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1674-1676

Production Method 3

146231-54-1 146231-54-1
863600-81-1 863600-81-1
Reaction Conditions
1.1 Reagents: Sodium triacetoxyborohydride Solvents: Dichloromethane ;  rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  overnight, 1 atm, rt
Reference
Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc
Lemoine, Remy C.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1674-1676

Production Method 4

10210-68-1 10210-68-1
147528-20-9 147528-20-9
863600-81-1 863600-81-1
Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ,  Water ;  4 h, reflux
2.1 Reagents: Sodium triacetoxyborohydride Solvents: Dichloromethane ;  rt
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  overnight, 1 atm, rt
Reference
Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc
Lemoine, Remy C.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1674-1676

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Raw materials

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Preparation Products

rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Related Literature

Related Categories

863600-81-1 (rel-(3aR,5r,6aS)-tert-butyl 5-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate) Related Products

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